Cas no 1339043-01-4 (1-(2-Methanesulfonylethyl)-5-methyl-1h-pyrazol-4-amine)

• Product Name: 1-(2-Methanesulfonylethyl)-5-methyl-1h-pyrazol-4-amine
• CAS No: 1339043-01-4
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• CID: 5746343
• PubChem ID: 64034871
• Update Time: 2025-08-03

1-(2-Methanesulfonylethyl)-5-methyl-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1339043-01-4
• 1-(2-methanesulfonylethyl)-5-methyl-1H-pyrazol-4-amine
• AKOS013351394
• EN300-1112456
• 1H-Pyrazol-4-amine, 5-methyl-1-[2-(methylsulfonyl)ethyl]-
• 1-(2-Methanesulfonylethyl)-5-methyl-1h-pyrazol-4-amine

• Inchi： 1S/C7H13N3O2S/c1-6-7(8)5-9-10(6)3-4-13(2,11)12/h5H,3-4,8H2,1-2H3
• InChI Key： HEIDDDJAHFZCGW-UHFFFAOYSA-N
• SMILES： S(C)(CCN1C(C)=C(C=N1)N)(=O)=O

Computed Properties

• Exact Mass: 203.07284784g/mol
• Monoisotopic Mass: 203.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 461.5±35.0 °C(Predicted)
• pka: 3.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles